Cas no 2550996-40-0 ((1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine)

• Product Name: (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine
• CAS No: 2550996-40-0
• MF: C₈H₁₃F₄N
• MW: 199.189136266708
• MDL: MFCD32875061
• CID: 5656295
• PubChem ID: 154814516
• Update Time: 2025-10-30

(1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27194117
• (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine
• 2550996-40-0

• MDL： MFCD32875061
• Inchi： 1S/C8H13F4N/c9-7(10)6(13)5-1-3-8(11,12)4-2-5/h5-7H,1-4,13H2/t6-/m0/s1
• InChI Key： ZDYLYNFRMGDHKT-LURJTMIESA-N
• SMILES： FC1(CCC([C@@H](C(F)F)N)CC1)F

Computed Properties

• Exact Mass: 199.09841207g/mol
• Monoisotopic Mass: 199.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine

Introduction to (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine (CAS No. 2550996-40-0)

(1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2550996-40-0, represents a fascinating example of how fluorinated aromatic and aliphatic structures can be engineered to exhibit specific biological activities. The presence of multiple fluorine atoms in its molecular framework not only imparts unique electronic and steric properties but also opens up possibilities for its use in the development of novel therapeutic agents.

The molecular structure of (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine consists of a cyclohexyl ring substituted with two fluorine atoms at the 4-position, coupled with an ethylamine moiety that is also difluorinated at the 2-position. This specific arrangement of fluorine atoms creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The stereochemistry of the compound, indicated by the (1S) configuration, further influences its interactions with biological targets, making it a subject of interest for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drugs. The introduction of fluorine atoms into a molecule can lead to increased binding affinity, reduced metabolic degradation, and improved pharmacological activity. For instance, studies have shown that fluoroalkyl groups can enhance the bioavailability of drugs by improving their solubility and membrane permeability. This has led to the exploration of (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine as a potential building block for new pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The lipophilic nature of fluorinated compounds makes them suitable for crossing the blood-brain barrier, which is a significant challenge in CNS drug delivery. Research has indicated that molecules containing fluoroalkyl groups can exhibit improved penetration into the brain, making them valuable candidates for treating neurological disorders. The specific stereochemistry of (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine may also play a crucial role in its interaction with CNS receptors, potentially leading to more targeted and effective therapies.

The synthesis of (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine presents unique challenges due to the need for precise control over stereochemistry and regioselectivity. Advanced synthetic methodologies, such as asymmetric hydrogenation and fluorochemical transformations, are often employed to achieve the desired molecular structure. These synthetic routes require careful optimization to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advancements in catalytic systems have made it possible to produce complex fluorinated molecules more efficiently, thereby reducing costs and improving scalability.

The biological activity of (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential candidate for treating conditions such as depression and anxiety. Additionally, its structural features may confer anti-inflammatory properties by modulating immune responses. These findings have prompted further investigation into its therapeutic potential.

In conclusion, (1S)-1-(4,4-difluorocyclohexyl)-2,2-difluoroethan-1-amine (CAS No. 2550996-40-0) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future medical treatments.